![molecular formula C16H24N2O3 B4697966 N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide](/img/structure/B4697966.png)
N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide
Overview
Description
N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first developed in the 1970s by Upjohn, a pharmaceutical company, as a potential painkiller. However, due to its high potency and potential for abuse, it was never approved for medical use. Despite this, U-47700 has gained popularity as a recreational drug and has been associated with numerous fatalities.
Mechanism of Action
N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide works by binding to and activating the mu-opioid receptor in the brain. This results in the release of dopamine, a neurotransmitter that is responsible for feelings of pleasure and reward. N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide also has sedative effects and can cause respiratory depression, which can be fatal in high doses.
Biochemical and Physiological Effects
N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide has been found to produce a range of physiological and biochemical effects. These include analgesia, sedation, respiratory depression, and pupillary constriction. N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide has also been shown to have a high potential for abuse and dependence.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide in lab experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the opioid system in the brain. However, its potential for abuse and toxicity make it a challenging compound to work with.
Future Directions
There are several potential future directions for research on N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide. One area of interest is its potential use as a tool in drug discovery and development. N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide has been shown to be a potent agonist of the mu-opioid receptor, which makes it a potential candidate for the development of new analgesic drugs. Additionally, further research is needed to understand the long-term effects of N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide use and its potential for abuse and dependence.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide has been used in scientific research to study its effects on opioid receptors in the brain. It has been found to be a potent agonist of the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. N-(3,4-dimethoxyphenyl)-2-ethyl-1-piperidinecarboxamide has also been studied for its potential use as a tool in drug discovery and development.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-ethylpiperidine-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3/c1-4-13-7-5-6-10-18(13)16(19)17-12-8-9-14(20-2)15(11-12)21-3/h8-9,11,13H,4-7,10H2,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQIZEQISYFSYAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)NC2=CC(=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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